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Compound of Interest

Compound Name: SRI-011381

Cat. No.: B610986

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SRI-011381, also known as C381, is a novel small molecule agonist of the Transforming
Growth Factor-beta (TGF-3) signaling pathway.[1][2][3] The dysregulation of TGF-3 signaling
has been implicated in the pathogenesis of Alzheimer's disease (AD), contributing to both
amyloid-p (AB) accumulation and neurodegeneration. SRI-011381 offers a valuable research
tool to investigate the therapeutic potential of augmenting TGF-f3 signaling in various AD
models. This compound has demonstrated neuroprotective effects, including the promotion of
fibrillar AB clearance by macrophages and the reduction of neurodegeneration in transgenic
mouse models of AD.[1] SRI-011381 is orally bioavailable and brain-penetrant, making it
suitable for both in vitro and in vivo studies.

Mechanism of Action

SRI-011381 functions as an agonist of the TGF-3 signaling pathway, which plays a crucial role
in regulating immune responses, neuronal survival, and tissue repair. In the context of
Alzheimer's disease, activation of this pathway can lead to several beneficial effects. Notably,
SRI-011381 has been shown to physically target the lysosome, promoting its acidification and
enhancing the breakdown of lysosomal cargo.[2] This mechanism is particularly relevant to the
clearance of aggregated proteins such as AB. By stimulating the TGF-/Smad pathway, SRI-
011381 can modulate the activity of microglia and macrophages, enhancing their phagocytic
capacity for AB.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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